N-(6-acetamido-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C18H17N3O2S/c1-10-4-5-13(8-11(10)2)17(23)21-18-20-15-7-6-14(19-12(3)22)9-16(15)24-18/h4-9H,1-3H3,(H,19,22)(H,20,21,23)
• InChI Key: RAWIAEBHACDAQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)NC(=O)C)C
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

N-(6-acetamido-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide, also known as ABT-737, is a small molecule inhibitor that selectively targets anti-apoptotic proteins, such as Bcl-2, Bcl-xL, and Bcl-w. ABT-737 has been extensively studied for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

Scientific Research Applications

Pharmacological Research on Benzothiazole Derivatives

Biological Effects and Toxicology of Related Compounds : The toxicology and biological effects of related compounds such as acetamide and formamide, including their mono and dimethyl derivatives, have been reviewed, highlighting the importance of understanding the biological consequences of exposure to these chemicals, which could have implications for the safety and application of similar compounds in therapeutic contexts (Kennedy, 2001).

Anticancer Potential of Benzothiazole Derivatives : Research has extensively explored the anticancer properties of benzothiazole derivatives, showing that they possess a wide range of biological activities including antimicrobial, analgesic, anti-inflammatory, and specifically, antitumor effects. The structural simplicity of benzothiazoles and ease of synthesis provide a significant advantage for the development of new therapeutic agents targeting cancer (Kamal et al., 2015).

Benzothiazole in Medicinal Chemistry : The versatile pharmacological profile of benzothiazole-based compounds across various therapeutic domains, including anticancer, antibacterial, antifungal, and anti-inflammatory activities, underscores the heterocyclic compound's potential in drug discovery and development (Keri et al., 2015).

Degradation and Environmental Toxicity : Studies on the degradation of related compounds such as acetaminophen by advanced oxidation processes highlight the environmental impact and biotoxicity of pharmaceutical micropollutants, shedding light on the importance of understanding the environmental fate of benzothiazole derivatives and similar compounds (Qutob et al., 2022).